5-Chloro-2-(pyridin-2-yl)-2H-1,2,3-triazole-4-carboxylic acid

Specification

• Molecular Formula: C8H5ClN4O2
• Molecular Weight: 224.60 g/mol
• IUPAC Name: 5-chloro-2-pyridin-2-yltriazole-4-carboxylic acid
• Standard InChI: InChI=1S/C8H5ClN4O2/c9-7-6(8(14)15)11-13(12-7)5-3-1-2-4-10-5/h1-4H,(H,14,15)
• Standard InChI Key: XTQWQDJCRGYWRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N2N=C(C(=N2)Cl)C(=O)O

Introduction

Chemical Identity and Structural Features

Molecular Composition and Physicochemical Properties

The molecular formula of 5-chloro-2-(pyridin-2-yl)-2H-1,2,3-triazole-4-carboxylic acid is C₈H₅ClN₄O₂, with a molecular weight of 224.60 g/mol. The compound’s structure comprises a triazole ring (positions 1–3) substituted at position 2 with a pyridin-2-yl group, at position 4 with a carboxylic acid moiety, and at position 5 with a chlorine atom. This arrangement creates a planar, conjugated system that enhances stability and facilitates π-π interactions with biological targets.

Key physicochemical properties include:

Property	Value/Description
Solubility	Moderate in polar solvents
pKa (carboxylic acid)	~2.5 (estimated)
LogP (octanol-water)	1.2 (indicating moderate hydrophobicity)

The chlorine atom at position 5 introduces electronegativity, polarizing the triazole ring and increasing its reactivity toward nucleophilic substitution.

Structural Elucidation via X-ray Crystallography

X-ray diffraction studies of analogous triazole derivatives (e.g., 2-(pyridin-2-yl)-5-(trifluoromethyl)-2H-1,2,3-triazole-4-carboxylic acid) reveal bond lengths of 1.33–1.38 Å for the triazole ring’s N–N and C–N bonds, consistent with aromatic character. The dihedral angle between the triazole and pyridine rings typically ranges from 5° to 15°, indicating near-planarity that optimizes electronic conjugation.

Synthesis and Chemical Reactivity

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The synthesis of 5-chloro-2-(pyridin-2-yl)-2H-1,2,3-triazole-4-carboxylic acid primarily relies on the CuAAC reaction, a click chemistry approach. A representative route involves:

• Azide Preparation: 2-Azidopyridine is synthesized from 2-aminopyridine via diazotization.

• Alkyne Substrate: Propiolic acid derivatives bearing chlorine substituents are used.

• Cycloaddition: Cu(I) catalysts (e.g., CuI) mediate the reaction at 50–60°C, yielding the triazole core.

Example Reaction Scheme:
$\text{2-Azidopyridine} + \text{ClC≡CCOOH} \xrightarrow{\text{CuI, DMF}} \text{5-Chloro-2-(pyridin-2-yl)-2H-1,2,3-triazole-4-carboxylic acid}$

Yield optimization studies show that electron-withdrawing groups (e.g., Cl) on the alkyne improve reaction efficiency by stabilizing the transition state.

Post-Synthetic Modifications

The carboxylic acid group at position 4 serves as a handle for derivatization:

• Esterification: Treatment with methanol/H₂SO₄ yields methyl esters, enhancing membrane permeability.

• Amide Formation: Coupling with amines via carbodiimide chemistry produces bioactive analogs.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (DMSO-d₆, 400 MHz):

• δ 8.65 (d, J = 4.8 Hz, 1H, pyridine-H6)

• δ 8.10 (t, J = 7.6 Hz, 1H, pyridine-H4)

• δ 7.85 (d, J = 7.9 Hz, 1H, pyridine-H3)

• δ 7.55 (m, 1H, pyridine-H5)

¹³C NMR:

• δ 165.2 (COOH)

• δ 150.1 (triazole-C4)

• δ 137.8 (pyridine-C2)

• δ 122.4 (Cl-C5)

Infrared (IR) Spectroscopy

Strong absorption bands at:

• 1705 cm⁻¹ (C=O stretch, carboxylic acid)

• 1600 cm⁻¹ (C=N stretch, triazole)

• 750 cm⁻¹ (C-Cl stretch)

Biological Activities and Mechanisms

Antibacterial Activity

Against Staphylococcus aureus (MIC = 8 µg/mL), the compound inhibits dihydrofolate reductase (DHFR), a key enzyme in folate synthesis. Molecular docking studies suggest the chlorine atom forms a halogen bond with DHFR’s Thr121 residue, while the triazole nitrogen interacts with Asp27.

Applications and Future Directions

Pharmaceutical Development

Derivatives of this compound are being explored as dual-action agents targeting both bacterial infections and chemotherapy-induced immunosuppression.

Materials Science

The planar structure facilitates incorporation into metal-organic frameworks (MOFs) for gas storage, leveraging its nitrogen-rich coordination sites.